2-Amino-5-methylbenzenethiol

• IUPAC Name: 2-amino-5-methylbenzenethiol
• InChI: InChI=1S/C7H9NS/c1-5-2-3-6(8)7(9)4-5/h2-4,9H,8H2,1H3
• InChI Key: VUMZNLOQJGKGNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)S
• Molecular Formula: C7H9NS
• DSSTOX Substance ID: DTXSID30314369
• Molecular Weight: 139.22 g/mol
• CAS RN: 23451-96-9

Description

Synthesis Analysis

The synthesis of derivatives related to 2-Amino-5-methylbenzenethiol and their applications in corrosion inhibition and as precursors for various organic reactions has been explored. Notably, ionic liquid-assisted synthesis has been reported as an efficient method for producing some 2-aminobenzenethiols, highlighting the role of different ionic liquids in optimizing yield and reaction conditions (Jangid et al., 2019). Additionally, the synthesis of 2-amino-5-methyl 3-nitrobenzenethiol and its further transformation into phenothiazines through a Smiles rearrangement process has been detailed, showcasing the compound's versatility in organic synthesis (Ojha et al., 1999).

Molecular Structure Analysis

Research on molecular structure focuses on the detailed examination of 2-Amino-5-methylbenzenethiol's atomic configuration and its implications for chemical reactivity and bonding. Although specific studies on 2-Amino-5-methylbenzenethiol were not found, related compounds have been structurally characterized to understand their reactivity and interaction mechanisms. For instance, the structural determination of 2-ammonio-5-chloro-4-methylbenzenesulfonate and its solvates provides insights into the zwitterionic form of similar compounds and their molecular interactions (Bekö et al., 2012).

Chemical Reactions and Properties

2-Amino-5-methylbenzenethiol participates in a variety of chemical reactions, including condensation with β-diketones to form benzothiazolines and further conversion to benzothiazines and benzothiazoles. This behavior illustrates the compound's reactivity towards forming heterocyclic compounds (Alyea & Malek, 1985). Additionally, copper-catalyzed synthesis of substituted benzothiazoles from 2-aminobenzenethiols and nitriles has been developed, showcasing an efficient method for producing 2-substituted benzothiazoles (Sun et al., 2013).

Scientific Research Applications

Corrosion Inhibition

• Application in Corrosion Inhibition : 2-Aminobenzene-1,3-dicarbonitriles derivatives, closely related to 2-Amino-5-methylbenzenethiol, show promising properties as corrosion inhibitors for metals like mild steel and aluminum in acidic environments. These compounds, including variants like 5′-amino-2,4-dihydroxy-4″-methyl-1,1′:3′,1″-terphenyl-4′,6-dicarbonitrile, demonstrate high inhibition efficiency, making them valuable in industrial applications to protect metals against corrosion (Verma, Quraishi, & Singh, 2015); (Verma et al., 2015).

Synthesis of Benzothiazolyl Compounds

• Solid Phase Synthesis : The compound plays a critical role in the solid phase synthesis of benzothiazolyl compounds. It is bound to resins and then acylated with aliphatic and aromatic acids, which are crucial steps in the synthesis of various pharmaceutical and industrial chemicals (Mourtas, Gatos, & Barlos, 2001).

Synthesis of Phenothiazines

• Phenothiazine Derivatives Synthesis : 2-Amino-5-methylbenzenethiol derivatives have been used in the synthesis of various phenothiazines, which are significant in the pharmaceutical industry for their broad range of biological activities (Srivastav, Gupta, & Gupta, 2000); (Thomas, Gupta, & Gupta, 2002).

Plasmon-Driven Selective Reduction Reactions

• Selective Reduction in Chemical Synthesis : This compound has been used in plasmon-driven selective reduction reactions. These reactions are essential in the efficient synthesis of aromatic compounds used in various industries, including dyes, food additives, and drugs (Ding, Chen, Li, & Sun, 2015).

Catalytic and Pharmaceutical Synthesis

• Catalytic and Pharmaceutical Applications : It finds application in the synthesis of chiral benzo-fused N,S-heterocycles, which are important in pharmaceutical research (Gao et al., 2012). Additionally, its derivatives are used in developing novel antitumor benzothiazoles (Bradshaw et al., 2002).

Antimicrobial Studies

• Antimicrobial Activity : Certain derivatives of 2-Amino-5-methylbenzenethiol have shown promising results in antimicrobial studies, indicating their potential use in developing new antimicrobial agents (Pant et al., 2006).

Mechanism of Action

While the specific mechanism of action for 2-Amino-5-methylbenzenethiol is not available, it’s worth noting that compounds with similar structures, such as monoamine oxidase inhibitors, act by inhibiting the activity of monoamine oxidase, thus preventing the breakdown of monoamine neurotransmitters and thereby increasing their availability.

Safety and Hazards

2-Amino-5-methylbenzenethiol is classified as having acute toxicity (Category 4, Oral) and can cause skin corrosion (Sub-category 1B). It is harmful if swallowed and can cause severe skin burns and eye damage. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Synthesis routes and methods

Procedure details

A mixture of 2-amino-6-methylbenzothiazole (15 g, 91.3 mmol), ethylene glycol (22.26 g, 0.36 mol) and 50% w/v KOH (180 ml) was heated under reflux for 62 h. On cooling to room temperature, toluene (60 ml) was added and the reaction mixture was cooled in an ice-bath and acidified with acetic acid (final pH 5-6). The reaction mixture was extracted with toluene (5×300 ml) and the combined organic extracts were washed with brine (2×200 ml), dried (MgSO4) and the solvent removed under reduced pressure to give the title compound (11.1 g, 86%) as a yellow solid which was used without further purification.